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Compound of Interest

Compound Name: CD1530

Cat. No.: B1668750

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides a comprehensive overview of the recommended
procedures for the disposal of CD1530, a selective retinoic acid receptor (RARy) agonist.

Understanding CD1530: Properties and Safety
Profile

CD1530, with the chemical formula C27H2603, is a crystalline solid utilized in various research
applications, including studies on oral carcinogenesis.[1] While a specific Safety Data Sheet
(SDS) for CD1530 is not readily available, its classification as a retinoid necessitates cautious
handling and disposal, similar to other compounds in this class. Retinoids, as a group, can be
hazardous, with some being toxic to aquatic life with long-lasting effects.[2][3] Therefore, it is
crucial to prevent their release into the environment.

Key Chemical and Physical Properties of CD1530:
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Property Value Reference
CAS Number 107430-66-0 [1]
Molecular Formula C27H2603 [1]

Formula Weight 398.5 g/mol [1]
Appearance Crystalline solid [1]

Purity >98% [1][4]
Solubility Soluble in 50 mM in 1 eq. o

NaOH

Store at -20°C for short-term
Storage [5]
and -80°C for long-term

Step-by-Step Disposal Procedures for CD1530

The following procedures are based on general best practices for the disposal of potent, solid
chemical waste in a laboratory setting. Always consult your institution's specific environmental
health and safety (EHS) guidelines.

1. Personal Protective Equipment (PPE): Before handling CD1530 for disposal, ensure you are
wearing appropriate PPE:

o Safety goggles or glasses

o Chemical-resistant gloves (e.g., nitrile)
e Alab coat

2. Waste Segregation and Collection:

» Solid Waste: All solid waste contaminated with CD1530, including unused compound,
contaminated lab supplies (e.g., weighing paper, pipette tips, gloves), should be collected in
a designated, clearly labeled hazardous waste container. The container should be made of a
compatible material (e.g., polyethylene) and have a secure lid.
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 Liquid Waste: Solutions containing CD1530 should be collected in a separate, labeled
hazardous waste container for liquid chemical waste. Do not mix with other incompatible
waste streams.

3. Labeling: Properly label the hazardous waste container with the following information:
e The words "Hazardous Waste"

e The full chemical name: "CD1530" or "4-(6-hydroxy-7-tricyclo[3.3.1.13,7]dec-1-yl-2-
naphthalenyl)-benzoic acid"

e The concentration and quantity of the waste
e The date of accumulation
e The primary hazard(s) (e.g., "Toxic," "Environmental Hazard")

4. Storage of Waste: Store the sealed and labeled hazardous waste container in a designated,
secure area away from general laboratory traffic. This area should be well-ventilated and have
secondary containment to prevent spills.

5. Final Disposal: Arrange for the pickup and disposal of the hazardous waste through your
institution's EHS department or a licensed hazardous waste disposal contractor. Under no
circumstances should CD1530 or its containers be disposed of in the regular trash or poured
down the drain.[6] Improper disposal can lead to environmental contamination.[6][7]

Experimental Protocols for Safe Handling

While specific experimental protocols for CD1530 disposal are not detailed in the provided
search results, the following general principles for handling potent compounds should be
applied:

¢ Weighing: When weighing solid CD1530, use a balance in a chemical fume hood or a
ventilated balance enclosure to minimize inhalation exposure. Use disposable weighing
boats or paper.

e Solution Preparation: Prepare solutions of CD1530 in a chemical fume hood. Add the solid to
the solvent slowly to avoid splashing.
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o Spill Management: In case of a spill, isolate the area. For small spills of solid CD1530,
carefully sweep it up with a dustpan and brush and place it in the hazardous waste container.
For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in the hazardous waste container. Clean the spill area thoroughly with an appropriate
solvent and then soap and water. Report all spills to your laboratory supervisor and EHS
department.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
CD1530.
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Caption: Decision workflow for the proper segregation and disposal of CD1530 waste.

By adhering to these procedures, laboratory personnel can ensure the safe handling and
disposal of CD1530, minimizing risks to themselves and the environment. Always prioritize
safety and consult your institutional guidelines for chemical waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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